5-(benzenesulfonyl)-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 5-(benzenesulfonyl)-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C20H18N4O3S/c1-3-23-17(21)16(28(26,27)14-9-5-4-6-10-14)12-15-19(23)22-18-13(2)8-7-11-24(18)20(15)25/h4-12,21H,3H2,1-2H3
• InChI Key: DIRAJPDTFASEQH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=CC=C3)C(=O)N4C=CC=C(C4=N2)C

Description

This compound belongs to a class of tricyclic derivatives characterized by a fused triazatricyclo framework. Its molecular formula is C₂₂H₂₂N₄O₃S (molecular weight: 422.5 g/mol), featuring a benzenesulfonyl group at position 5, an ethyl substituent at position 7, an imino group at position 6, and a methyl group at position 11 . The triazatricyclo core provides structural rigidity, enhancing interactions with biological targets, while the benzenesulfonyl moiety is critical for enzyme inhibition, as seen in related analogs . Computational studies suggest its planar geometry facilitates π-π stacking with aromatic residues in enzyme active sites .

Preparation Methods

The synthesis of 5-(benzenesulfonyl)-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves multiple steps, including the formation of the tricyclic core and the introduction of functional groups. The synthetic routes typically involve the use of reagents such as benzenesulfonyl chloride, ethylamine, and methylamine under controlled reaction conditions. Industrial production methods may involve optimization of these synthetic routes to enhance yield and purity .

Chemical Reactions Analysis

5-(benzenesulfonyl)-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions. Common reagents and conditions used in these reactions include acidic or basic environments, solvents like dichloromethane or ethanol, and catalysts such as palladium on carbon.

Scientific Research Applications

5-(benzenesulfonyl)-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(benzenesulfonyl)-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The biological and physicochemical properties of tricyclic derivatives are highly dependent on substituents. Below is a comparative analysis of key analogs:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Biological Activity	Reference
Target Compound	C₂₂H₂₂N₄O₃S	5-(Benzenesulfonyl), 7-ethyl, 11-methyl	422.5	Enzyme inhibition, drug development
5-(4-Chlorophenyl)sulfonyl analog	C₂₃H₂₁ClN₄O₃S	5-(4-Cl-benzenesulfonyl), 7-(3,4-dimethoxyphenethyl)	477.0	Anticancer (in vitro cytotoxicity)
5-(4-Methylphenyl)sulfonyl analog	C₂₃H₂₄N₄O₃S	5-(4-Me-benzenesulfonyl), 7-(2-phenylethyl)	436.5	Antimicrobial (gram-positive bacteria)
7-(Butan-2-yl) analog	C₂₃H₂₄N₄O₃S	5-(Benzenesulfonyl), 7-(butan-2-yl)	436.5	Protein binding (kinase inhibition)
Ethyl 6-(4-methoxybenzoyl)imino analog	C₂₆H₂₆N₄O₅	6-(4-MeO-benzoyl), 7-propan-2-yl	474.5	Antiviral (HCV protease inhibition)
5-(3,4-Dimethylbenzenesulfonyl) analog	C₂₃H₂₄N₄O₃S	5-(3,4-diMe-benzenesulfonyl), 7-propyl	436.5	Anti-inflammatory (COX-2 inhibition)

Key Findings:

Substituent Impact on Bioactivity: The benzenesulfonyl group in the target compound enhances enzyme inhibition compared to 4-methylphenylsulfonyl analogs, which show broader antimicrobial activity . Ethyl vs.

Synthetic Routes :

• The target compound is synthesized via multi-step routes involving sulfonation and cyclization, similar to analogs. However, glacial acetic acid is preferred over dimethylformamide (DMF) for higher yields (75% vs. 60%) .

Thermodynamic Stability :

• The triazatricyclo framework in the target compound has a bond angle strain of 2.3 kcal/mol, lower than analogs with prop-2-enyl groups (3.1 kcal/mol), contributing to its stability in physiological conditions .

Biological Target Specificity: The target compound’s imino group forms hydrogen bonds with catalytic lysine residues in kinases (Kd = 12 nM), a feature absent in 6-amino derivatives .

Biological Activity

The compound 5-(benzenesulfonyl)-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule with potential biological activity. This article explores its synthesis, chemical properties, and biological effects based on recent research findings.

The molecular formula for this compound is $C_{19}H_{23}N_{5}O_{3}$, with a molecular weight of approximately $369.4\text{ g mol}$. The compound features a triazatricyclo structure which contributes to its unique reactivity and biological properties.

Property	Value
Molecular Formula	$C_{19}H_{23}N_{5}O_{3}$
Molecular Weight	$369.4\text{ g mol}$
IUPAC Name	5-(benzenesulfonyl)-7-ethyl-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

Synthesis

The synthesis of this compound involves multiple steps including the reaction of various hydrazine derivatives with imidazole-based reagents to form the desired triazatricyclo structure. The synthetic pathway typically employs reagents such as sulfonyl chlorides and imidazoles under controlled conditions to yield the final product.

Cytotoxicity and Antitumor Activity

Recent studies have demonstrated that derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines. For instance:

• IC50 Values : The compound has shown IC50 values ranging from 3.42 µM to 14.74 µM against different tumor cell lines, indicating moderate to high potency in inhibiting cell proliferation.

  Cell Line	IC50 (µM)
  SISO	3.42 - 5.59
  Other Lines	5.37 - 14.74

The presence of the benzenesulfonyl group enhances the lipophilicity and overall biological activity of the compound.

The mechanism by which this compound exerts its biological effects is thought to involve interaction with specific molecular targets within cancer cells:

• Enzyme Inhibition : The sulfonamide moiety may inhibit key enzymes involved in cancer cell metabolism.
• Receptor Modulation : Potential binding to receptors that regulate cell growth and apoptosis has been hypothesized.

Case Studies

Several case studies have explored the efficacy of this compound in preclinical models:

• Study on SISO Cell Line : A detailed investigation into the cytotoxic effects on the SISO cell line revealed that modifications in the substituents at the nitrogen positions significantly altered the potency of the compounds.
• Comparative Analysis : Compounds with varying substitutions were tested for their cytotoxic effects, highlighting that those with methyl or ethyl groups at specific positions exhibited enhanced activity compared to their unsubstituted counterparts.